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Introduction

3'-Deoxyuridine triphosphate (3'-dUTP) is a synthetic analog of the natural nucleotide uridine triphosphate (UTP). Its structural modification, the absel

Biosynthesis of 3'-Deoxyuridine Triphosphate

The cellular activation of 3'-deoxyuridine to its triphosphate form is a critical prerequisite for its biological activity. This process is accomplished throug
The proposed enzymatic cascade for the synthesis of 3'-dUTP is as follows:

« Initial Phosphorylation: 3'-Deoxyuridine is first phosphorylated to 3'-deoxyuridine monophosphate (3'-dUMP). This reaction is likely catalyzed by a r
» Second Phosphorylation: 3'-dUMP is subsequently converted to 3'-deoxyuridine diphosphate (3'-dUDP) by a nucleoside monophosphate kinase. U
» Final Phosphorylation: The final step involves the phosphorylation of 3'-dUDP to the active 3'-deoxyuridine triphosphate (3'-dUTP). This reaction is

digraph "3'-dUTP Biosynthesis Pathway" {
graph [rankdir="LR", splines=ortho, nodesep=0.8, dpi=72, width=9.86, height=2.5];
node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12, fontcolor="#202124", fillcolor="#F1
edge [fontname="Arial", fontsize=10, color="#5F6368", arrowhead=normall;

"3'-Deoxyuridine" [fillcolor="#FFFFFF"];

"3'-dUMP" [fillcolor="#FFFFFF"];

"3'-dUDP" [fillcolor="#FFFFFF"];

"3'-dUTP" [fillcolor="#4285F4", fontcolor="#FFFFFF"];

"3'-Deoxyuridine" -> "3'-dUMP" [label="Uridine-Cytidine Kinase (UCK)"I];
"3'-dUMP" -> "3'-dUDP" [label="UMP-CMP Kinase"];

"3'-dUDP" -> "3'-dUTP" [label="Nucleoside Diphosphate Kinase (NDPK)"];
}

Conclusion
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3'-Deoxyuridine triphosphate serves as a potent competitive inhibitor of RNA polymerases I and II, a function

' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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